Cas no 163427-32-5 (1,3-Benzodioxol-5-ol, 4-amino-)

• Product Name: 1,3-Benzodioxol-5-ol, 4-amino-
• CAS No: 163427-32-5
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 110224
• Update Time: 2024-01-24

1,3-Benzodioxol-5-ol, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-ol, 4-amino-
• 1,3-Benzodioxol-5-ol, 4-amino-

• Inchi： 1S/C7H7NO3/c8-6-4(9)1-2-5-7(6)11-3-10-5/h1-2,9H,3,8H2
• InChI Key： YNQUBNHMZKSGSY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(O)C(N)=C2OC1

Computed Properties

• Exact Mass: 153.04261
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7A^2

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Boiling Point: 312.1±42.0 °C(Predicted)
• PSA: 64.71
• pka: 9.88±0.20(Predicted)